Cas no 72743-83-0 (1,3,4-Thiadiazol-2-amine, 5,5'-(1,2-ethanediyl)bis[N-(4-methylphenyl)-)

• Product name: 1,3,4-Thiadiazol-2-amine, 5,5'-(1,2-ethanediyl)bis[N-(4-methylphenyl)-
• CAS No: 72743-83-0
• MF: C₂₀H₂₀N₆S₂
• MW: 408.543000221252
• CID: 543486
• PubChem ID: 12622180

1,3,4-Thiadiazol-2-amine, 5,5'-(1,2-ethanediyl)bis[N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-[2-[5-(4-methylanilino)-1,3,4-thiadiazol-2-yl]ethyl]-N-(4-methylphenyl)-1,3,4-thiadiazol-2-amine
• 5,5'-(Ethane-1,2-diyl)bis[N-(4-methylphenyl)-1,3,4-thiadiazol-2-amine]
• 72743-83-0
• DTXSID40504653
• 1,3,4-Thiadiazol-2-amine, 5,5'-(1,2-ethanediyl)bis[N-(4-methylphenyl)-

• Inchi： InChI=1S/C20H20N6S2/c1-13-3-7-15(8-4-13)21-19-25-23-17(27-19)11-12-18-24-26-20(28-18)22-16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3,(H,21,25)(H,22,26)
• InChI Key： BUHLTZRIWGXNQO-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)NC2=NN=C(S2)CCC3=NN=C(S3)NC4=CC=C(C=C4)C

Computed Properties

• Exact Mass: 408.1194
• Monoisotopic Mass: 408.11908701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 75.62